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Compound of Interest

Compound Name: Astringin

Cat. No.: B1665303

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of astringin, a natural flavonoid compound. Adherence to these procedures will help
mitigate risks and ensure the well-being of laboratory personnel and the surrounding
environment.

Immediate Safety and Handling Precautions

Astringin is categorized as harmful if swallowed, in contact with skin, or if inhaled[1].
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this compound. This includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Compatible chemical-resistant gloves.
o Body Protection: A lab coat or other protective clothing to prevent skin exposure[?2].

Ensure adequate ventilation in the work area to minimize the risk of inhalation[2]. In case of
accidental exposure, consult the Safety Data Sheet (SDS) and seek medical attention
immediately.

Step-by-Step Disposal Procedure
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The disposal of astringin waste must be managed in a manner that is both safe and compliant
with local, state, and federal regulations. The following steps outline the recommended
procedure for the disposal of solid astringin and solutions containing astringin.

o Waste Identification and Classification:

o Based on its hazard classification, astringin waste should be considered hazardous
chemical waste[1].

o Do not mix astringin waste with non-hazardous waste streams.

e Waste Segregation:

o Keep solid astringin waste separate from liquid waste[3].

o Segregate halogenated and non-halogenated solvent waste if astringin is dissolved in a
solvent[4].

o Avoid mixing incompatible chemicals. For instance, store acids and bases separately[5].

» Container Selection and Labeling:

o Use a dedicated, compatible, and leak-proof container for astringin waste. Plastic
containers are often preferred for chemical waste[6].

o The container must be clearly labeled as "Hazardous Waste" and should identify the
contents, including "Astringin" and any solvents. The accumulation start date must also
be clearly marked on the label[6].

» Waste Accumulation and Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation[5][6].

o The SAA must be inspected weekly for any signs of leakage[5].

o Keep the waste container securely closed except when adding waste[4][6].
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» Disposal Pickup:

o Once the container is full or reaches the accumulation time limit, arrange for its disposal
through your institution's Environmental Health and Safety (EH&S) department or a
licensed hazardous waste disposal contractor[6].

o Do not dispose of astringin down the drain or in the regular trash[7].

Quantitative Data for Hazardous Waste
Accumulation

The following table summarizes the general accumulation limits for hazardous waste in a
Satellite Accumulation Area, as stipulated by regulations. These are not specific to astringin
but apply to all hazardous chemical waste.

Parameter Limit

Maximum Volume of Hazardous Waste 55 gallons

Maximum Volume of Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kilogram (solid)

_ _ _ 12 months (as long as volume limits are not
Maximum Accumulation Time
exceeded)

Time to Removal After Reaching Limit Within 3 calendar days

Data sourced from University of Pennsylvania
EHRS Guidelines.[6]

Experimental Protocol: Empty Container
Decontamination

Empty containers that once held astringin must be properly decontaminated before they can
be considered non-hazardous.

e Triple Rinsing:
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o Rinse the empty container with a suitable solvent (e.g., water or another solvent in which
astringin is soluble) three times.

o The rinsate must be collected and treated as hazardous waste, to be added to your
astringin waste container[4].

o Label Removal:

o After decontamination, all hazardous chemical labels must be removed or defaced from
the container[3].

» Final Disposal:

o Once properly decontaminated and with labels removed, the container may be disposed of
as non-hazardous waste or recycled according to institutional policies[8].

Astringin Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of astringin waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of astringin and its empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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